2,4-dichloro-N-(2-{[(3,4-dimethylphenyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[(3,4-dimethylphenyl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C22H18Cl2N2O2/c1-13-7-9-16(11-14(13)2)25-22(28)18-5-3-4-6-20(18)26-21(27)17-10-8-15(23)12-19(17)24/h3-12H,1-2H3,(H,25,28)(H,26,27)
• InChI Key: OLZSJWNJOHBXBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C22H18Cl2N2O2
• Molecular Weight: 413.3 g/mol

Description

Benzamides are an important class of compounds in medicinal chemistry, demonstrating a wide range of biological activities. The specific structure of "2,4-dichloro-N-(2-{[(3,4-dimethylphenyl)amino]carbonyl}phenyl)benzamide" suggests potential for significant interactions due to the presence of chloro and dimethylphenyl groups, which can influence its binding affinity and overall reactivity.

Synthesis Analysis

The synthesis of benzamide derivatives typically involves amide bond formation between a carboxylic acid (or its derivative) and an amine. Specific methods can vary based on the substituents involved. For example, the synthesis of ameltolide derivatives, a related compound, demonstrates the potential complexity and variety in synthesizing benzamides with specific functional groups (Lambert et al., 1995).

Molecular Structure Analysis

The crystal structure of benzamide derivatives often reveals interesting features such as hydrogen bonding, dihedral angles between rings, and molecular conformations that are crucial for their chemical behavior and biological activity. For instance, the structure of N-(2,4-Dichlorophenyl)benzamide shows specific conformational arrangements and hydrogen bond formations that could be relevant for the compound (Gowda et al., 2008).